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Although data on Mpro-IN-9 is unavailable, the search results provide detailed information on other

prominent Mpro inhibitors. The quantitative data below for various inhibitor classes can be used as a

benchmark for comparison.

Compound Name

Class | Type

Reported Binding
Affinity / ICso

Key Techniques for
Binding Assessment

PF-00835231 [1]

Compound 11b [2]

N3 Inhibitor [3]

Cannabigerolic acid
(CBGA) [4]

Tetrahydrocannabutol
(THCB) [4]

Covalent Inhibitor

Covalent Inhibitor

Covalent Inhibitor
(Michael acceptor)

Natural Product
(Cannabinoid)

Natural Product
(Cannabinoid)

ICs0: 0.053 + 0.005
UM [2]

ICs0: 0.040 + 0.002
UM [2]

Pseudo-second-
order rate constant
(kops/[11): 11,300 +
880 M—1s71[3]

ICs0: 14.40 uM; Kp:

2.16 x 10~ M [4]

ICso0: 3.62 UM [4]

Pre-steady-state kinetics,
FRET-based assay, X-ray
crystallography [1]

FRET-based cleavage
assay, X-ray
crystallography [2]

Fluorescence resonance
energy transfer (FRET)
assay, X-ray
crystallography [3]

Biochemical enzymatic
assay, Surface Plasmon
Resonance (SPR) [4]

Biochemical enzymatic
assay [4]
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Reported Bindin Key Techniques for
Compound Name Class | Type B J J 9

Affinity / ICso Binding Assessment
Rutan Component R8 [5]  Natural Product ICs0: 5.48 uM [5] Biochemical assay,
(Polyphenol) Molecular Dynamics (MD)
Simulations [5]
Withanoside V [6] Natural Product Docking Score: Molecular Docking,
(Phytochemical) -9.84 kcal/mol [6] Molecular Dynamics (MD)
Simulations [6]
Apixaban, Betrixaban, Drug Repurposing Weak binding (No MicroScale
Rivaroxaban [7] (Xa inhibitors) specific affinity Thermophoresis (MST),

reported) [7] Molecular Docking [7]

Experimental Protocols for Evaluating Mpro Inhibitors

The following workflow outlines the key methodologies, compiled from the search results, for

comprehensively evaluating the binding affinity and mechanism of Mpro inhibitors.
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Experimental workflow for Mpro inhibitor profiling

Here is a detailed breakdown of the key experimental methodologies from the literature:

e Biochemical Activity Assays: The FRET-based enzymatic assay is a standard method for

determining half-maximal inhibitory concentration (ICso). It uses a fluorescently labelled substrate
(e.g., Mca-AVLQ!SGFRK(Dnp)-K) that releases a signal upon cleavage by Mpro. Inhibitor potency is
measured by the reduction in this signal [1] [3]. For promising leads, this is followed by a cellular
antiviral assay (e.g., in Vero E6 cells) to determine the half-maximal effective concentration (ECso)

and cytotoxicity (CCso) to establish a selectivity index [2].

Biophysical Binding Analysis: Surface Plasmon Resonance (SPR) and MicroScale
Thermophoresis (MST) are used to directly measure binding affinity (equilibrium dissociation
constant, Kp) and binding kinetics without the need for enzymatic activity [4] [7]. For covalent

inhibitors, pre-steady-state kinetics can delineate the individual steps of initial reversible binding and
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the subsequent rate of covalent bond formation [1]. Ultimately, X-ray crystallography of inhibitor-
Mpro complexes provides atomic-level structural data, revealing precise interactions with key residues

like the catalytic dyad (Cys145-His41) and subsites (S1', S1, S2, S4) [2] [3].

e In silico Screening and Analysis: Molecular docking predicts the binding pose and affinity of
inhibitors within the Mpro active site [4] [6]. These predictions are refined using molecular dynamics
(MD) simulations (often 100 ns or longer), which assess the stability of the protein-ligand complex

and provide more accurate binding free energy estimates through methods like MM/GBSA [8] [5] [6].

How to Proceed in Your Research

Given that a specific compound is not found in the published literature, you may need to:

¢ Verify the compound's identity: Ensure that "SARS-CoV-2 Mpro-IN-9" is the correct and
standardized name. It may be an internal code from a specific research organization or commercial
supplier.

e Consult specialized databases: Search patent literature, chemical vendor catalogs (e.g.,
MedChemExpress, Selleckchem, TargetMol), or pre-print servers for any available data.

e Consider the context: The name might belong to a recently developed compound for which full data
has not yet been published in peer-reviewed journals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Frontiers | Pre-Steady-State Kinetics of the SARS - CoV - 2 Main... [frontiersin.org]

2. Promising inhibitors targeting Mpro : an ideal strategy for... [nature.com]

3. Structure of Mpro from SARS - CoV - 2 and discovery of its... | Nature [nature.com]

4. Identification of SARS - CoV - 2 Main Protease Inhibitors from a Library of... [pmc.ncbi.nim.nih.gov]

5. Frontiers | Computational and in vitro evaluation of sumac-derived... [frontiersin.org]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.773198/full
https://www.nature.com/articles/s41392-020-00291-8?error=cookies_not_supported
https://www.nature.com/articles/s41586-020-2223-y?error=cookies_not_supported&code=0faff021-af30-41a6-a1f7-4ae4990aa94a
https://pmc.ncbi.nlm.nih.gov/articles/PMC9502466/
https://www.nature.com/articles/s41598-021-99165-4?error=cookies_not_supported
https://pubmed.ncbi.nlm.nih.gov/40733553/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1518463/full
https://www.nature.com/articles/s41598-021-99165-4?error=cookies_not_supported
https://www.smolecule.com/products/s12867568?utm_src=pdf-body
https://www.smolecule.com/products/s12867568?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.773198/full
https://www.nature.com/articles/s41392-020-00291-8?error=cookies_not_supported
https://www.nature.com/articles/s41586-020-2223-y?error=cookies_not_supported&code=0faff021-af30-41a6-a1f7-4ae4990aa94a
https://pmc.ncbi.nlm.nih.gov/articles/PMC9502466/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1518463/full
https://www.smolecule.com/products/s12867568?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

6. ldentification of antiviral phytochemicals as a potential... [nature.com]
7. Evaluation of Xa inhibitors as potential inhibitors of the... | PLOS One [journals.plos.org]
8. Antagonistic Trends Between Binding and Drug-Likeness in... Affinity [pubmed.nchi.nim.nih.gov]

To cite this document: Smolecule. [A Reference Framework for Mpro Inhibitor Data]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12867568#sars-cov-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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